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Compound of Interest

Compound Name: 2-Methylbutyronitrile

Cat. No.: B096296 Get Quote

Technical Guide: Physical Properties of 2-
Methylbutyronitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-
Methylbutyronitrile, a versatile chiral nitrile utilized in the synthesis of pharmaceuticals and

other specialty chemicals. The data presented is curated for accuracy and supplemented with

detailed experimental protocols for verification and implementation in a laboratory setting.

Core Physical Properties
The fundamental physical characteristics of 2-Methylbutyronitrile are crucial for its application

in chemical synthesis, influencing reaction conditions, purification methods, and storage

requirements.

Data Presentation
The quantitative physical data for 2-Methylbutyronitrile are summarized in the table below for

ease of reference and comparison.
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Physical
Property

Value
Temperature
(°C)

Pressure Source(s)

Boiling Point 125 - 126 °C - 760 mmHg [1][2]

125 °C - 760 mmHg [3][4]

Density 0.786 g/mL 25 °C - [1][2]

0.82 g/mL 20 °C - [3]

0.806 g/mL - - [4]

Experimental Protocols
The following sections detail standardized methodologies for the experimental determination of

the boiling point and density of liquid organic compounds such as 2-Methylbutyronitrile.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For 2-Methylbutyronitrile, a common and efficient method for this determination is

the capillary method, also known as the Thiele tube method.[5][6]

Materials:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube or fusion tube

Heat source (e.g., Bunsen burner or heating mantle)

High-boiling point mineral oil

Sample of 2-Methylbutyronitrile
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Procedure:

Sample Preparation: A small amount (a few milliliters) of 2-Methylbutyronitrile is placed into

the fusion tube.[7]

Capillary Insertion: The capillary tube, with its open end downwards, is placed inside the

fusion tube containing the sample.[7]

Apparatus Assembly: The fusion tube is attached to the thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then clamped and immersed in the mineral

oil within the Thiele tube.

Heating: The side arm of the Thiele tube is gently heated.[6] This design allows for the even

circulation of the heating oil.

Observation: As the temperature rises, air trapped in the capillary tube will be expelled, and

eventually, a steady stream of bubbles will emerge from the open end of the capillary tube as

the sample's vapor pressure increases.[8]

Boiling Point Determination: The heat source is removed once a continuous stream of

bubbles is observed. As the apparatus cools, the bubbling will slow down and stop. The

temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[6][8]

Pressure Correction: The atmospheric pressure should be recorded as the boiling point is

pressure-dependent.

Determination of Density
Density, the mass per unit volume, is a fundamental physical property. The density of liquid 2-
Methylbutyronitrile can be accurately determined using a pycnometer or a digital density

meter.[9][10]

Using a Pycnometer:

Materials:

Pycnometer (a glass flask with a precise volume)
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Analytical balance

Thermostatic bath

Sample of 2-Methylbutyronitrile

Procedure:

Pycnometer Preparation: The pycnometer is thoroughly cleaned, dried, and its empty mass

is accurately weighed on an analytical balance.

Sample Filling: The pycnometer is filled with 2-Methylbutyronitrile, taking care to avoid air

bubbles.

Thermal Equilibration: The filled pycnometer is placed in a thermostatic bath set to a specific

temperature (e.g., 25 °C) until thermal equilibrium is reached. The volume of the pycnometer

is precisely known at this temperature.

Final Weighing: The pycnometer is removed from the bath, carefully dried on the outside,

and its total mass is weighed.

Calculation: The mass of the 2-Methylbutyronitrile is determined by subtracting the mass of

the empty pycnometer. The density is then calculated by dividing the mass of the liquid by

the known volume of the pycnometer.

Using a Digital Density Meter:

Modern digital density meters, often based on the oscillating U-tube principle, offer a rapid and

highly accurate method for density determination.[10][11]

Procedure:

Calibration: The instrument is calibrated according to the manufacturer's instructions,

typically using dry air and distilled water at a known temperature.

Sample Injection: A small volume of 2-Methylbutyronitrile is injected into the measuring cell

of the density meter.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b096296?utm_src=pdf-body
https://www.benchchem.com/product/b096296?utm_src=pdf-body
https://www.benchchem.com/product/b096296?utm_src=pdf-body
https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://wiki.anton-paar.com/ca-en/density-and-density-measurement/astm-d4052/
https://www.benchchem.com/product/b096296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measurement: The instrument measures the change in the oscillation frequency of the U-

tube containing the sample and automatically calculates and displays the density. The

temperature of the measuring cell is precisely controlled.

Logical Workflow Visualization
The following diagram illustrates a generalized workflow for the characterization of the physical

properties of a liquid organic compound like 2-Methylbutyronitrile.

Characterization of 2-Methylbutyronitrile

Methodology

Obtain Pure Sample

Boiling Point Determination Density Measurement

Data Recording and Analysis Capillary Method (Thiele Tube) Pycnometry or Digital Density Meter

Technical Report Generation

Click to download full resolution via product page

Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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